Cas no 856762-66-8 ((1R)-1-4-(propan-2-yl)phenylethan-1-amine)

• Product Name: (1R)-1-4-(propan-2-yl)phenylethan-1-amine
• CAS No: 856762-66-8
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• MDL: MFCD06762200
• CID: 720356
• PubChem ID: 2063954
• Update Time: 2024-03-01

(1R)-1-4-(propan-2-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-methyl-4-(1-methylethyl)-, (aR)-
• BENZENEMETHANAMINE, Α-METHYL-4-(1-METHYLETHYL)-, (ΑR)-
• (1R)-1-4-(propan-2-yl)phenylethan-1-amine
• Benzenemethanamine,a-methyl-4-(1-methylethyl)-, (aR)-
• a-Methyl-4-(1-Methylethyl)-
• (1R)-1-(4-propan-2-ylphenyl)ethanamine
• (R)-1-(4-isopropylphenyl)ethan-1-amine

• MDL： MFCD06762200
• Inchi： 1S/C11H17N/c1-8(2)10-4-6-11(7-5-10)9(3)12/h4-9H,12H2,1-3H3/t9-/m1/s1
• InChI Key： UHAQMLODFYUKOM-SECBINFHSA-N
• SMILES： N[C@@H](C1C=CC(C(C)C)=CC=1)C

Computed Properties

• Exact Mass: 163.136
• Monoisotopic Mass: 163.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.3

Experimental Properties

• Density: 0.923
• Boiling Point: 236.1°C at 760 mmHg
• Flash Point: 101.5°C
• Refractive Index: 1.517
• PSA: 26.02000
• LogP: 3.53000
• pka: 9.18±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids